Cas no 135095-07-7 (1,3,5-Methenocyclopenta[cd]pentalen-2-amine,decahydro-1-phenyl-, (1a,2a,2aa,3b,4aa,5b,6aa,6ba,7R*)- (9CI))

1,3,5-Methenocyclopenta[cd]pentalen-2-amine,decahydro-1-phenyl-, (1a,2a,2aa,3b,4aa,5b,6aa,6ba,7R*)- (9CI) structure
135095-07-7 structure
Product Name:1,3,5-Methenocyclopenta[cd]pentalen-2-amine,decahydro-1-phenyl-, (1a,2a,2aa,3b,4aa,5b,6aa,6ba,7R*)- (9CI)
CAS No:135095-07-7
MF:C17H19N
MW:237.339464426041
CID:176173
PubChem ID:54750405
Update Time:2025-04-19

1,3,5-Methenocyclopenta[cd]pentalen-2-amine,decahydro-1-phenyl-, (1a,2a,2aa,3b,4aa,5b,6aa,6ba,7R*)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Methenocyclopenta[cd]pentalen-2-amine,decahydro-1-phenyl-, (1a,2a,2aa,3b,4aa,5b,6aa,6ba,7R*)- (9CI)
    • 4-aminotrishomocubane
    • (1S,2aS,3R,4aS,5S,6aR,6bS)-1-phenyldecahydro-1,3,5-(methanetriyl)cyclopenta[cd]pentalen-2-amine
    • 1,3,5-Methenocyclopenta(cd)pentalen-2-amine, decahydro-1-phenyl-, (1alpha,2alpha,2aalpha,3beta,4aalpha,5beta,6aalpha,6balpha,7R*)-
    • (1S,3S,4R,5S,6R,8S,9S,10R)-3-Phenylpentacyclo[6.3.0.02,6.03,10.05,9]undecan-4-amine
    • 135095-07-7
    • 1-Phenyldecahydro-1,3,5-(methanetriyl)cyclopenta[cd]pentalen-2-amine
    • DTXSID10928882
    • (1S,3S,4R,5S,8S,9S,10R)-3-phenylpentacyclo[6.3.0.02,6.03,10.05,9]undecan-4-amine
    • Inchi: 1S/C17H19N/c18-16-14-11-6-9-10-7-12(13(9)14)17(16,15(10)11)8-4-2-1-3-5-8/h1-5,9-16H,6-7,18H2/t9-,10-,11?,12+,13-,14-,15?,16+,17-/m0/s1
    • InChI Key: OPWWFTVBORMGFH-AQMPAUDRSA-N
    • SMILES: N[C@@H]1[C@H]2C3C[C@H]4[C@@H]5C[C@H]([C@@H]24)[C@@]1(C1C=CC=CC=1)C35

Computed Properties

  • Exact Mass: 237.152
  • Monoisotopic Mass: 237.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.277
  • Boiling Point: 360.9°Cat760mmHg
  • Flash Point: 182.3°C
  • Refractive Index: 1.688
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